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These application notes provide a detailed overview of the experimental setup and protocols
for conducting neutron capture studies on Nickel-60 (°°Ni) targets. The methodologies
described are fundamental to various fields, including nuclear physics, astrophysics, and
materials science. The data and protocols are compiled from established experimental
practices and are intended to serve as a comprehensive guide for researchers planning similar
experiments.

Introduction to Neutron Capture on Nickel-60

The neutron capture reaction on a stable ¢°Ni target results in the formation of the excited
compound nucleus ¢:Ni*, which subsequently de-excites by emitting gamma rays to reach its
ground state, ®2Ni. This process, denoted as °°Ni(n,y)°Ni, is crucial for understanding stellar
nucleosynthesis, nuclear structure, and for applications in nuclear technology. Accurate
measurement of the neutron capture cross-section and the resulting gamma-ray spectrum
provides valuable data for nuclear databases.

Experimental Setup

A typical experimental setup for a ¢°Ni(n,y)°'Ni neutron capture study comprises a neutron
source, the ¢°Ni target, and a gamma-ray detection system. The time-of-flight (TOF) technique
is commonly employed to determine the energy of the incident neutrons.
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Neutron Source and Beamline

Pulsed neutron sources are ideal for TOF measurements. Facilities like the Geel Electron
Linear Accelerator (GELINA) or the Oak Ridge Electron Linear Accelerator (ORELA) provide a
white neutron source, covering a wide range of neutron energies.[1][2] The neutrons are
produced, for example, by bombarding a heavy element target with an electron beam. The
resulting neutron beam is then collimated and travels down a flight path to the experimental
station where the °°Ni target is located.

Target Preparation

The target consists of a highly enriched °Ni metallic sample. The enrichment is crucial to
minimize interference from other nickel isotopes. The target is typically a thin foil or disk.

Protocol for Target Preparation (Vacuum Deposition):

o Substrate Preparation: A suitable backing material with a low neutron capture cross-section
(e.g., high-purity aluminum) is thoroughly cleaned and mounted in a vacuum deposition
chamber.

» Evaporation: A known quantity of enriched ¢°Ni metal is placed in a crucible (e.g., tungsten or
molybdenum) within the chamber.

o Deposition: The chamber is evacuated to high vacuum. The crucible is then heated to a
temperature sufficient to evaporate the °°Ni. The vaporized ¢°Ni deposits onto the substrate,
forming a thin, uniform film.

o Thickness Determination: The thickness of the deposited ¢°Ni layer is a critical parameter
and can be determined by weighing the substrate before and after deposition or by using in-
situ thickness monitors.

Table 1: Typical Nickel-60 Target Specifications
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Parameter Value Reference
Isotopic Enrichment > 99% [3]
Form Metallic foil/disk [3]
Typical Dimensions 2.54 cm x 5.08 cm [3]
Typical Thickness ~0.036 at/b [3]

Gamma-Ray Detection System

High-Purity Germanium (HPGe) detectors are the standard for detecting the prompt gamma
rays emitted from the ®INi* nucleus due to their excellent energy resolution.[4][5][6] An array of
HPGe detectors can be arranged around the target to increase detection efficiency.

Protocol for HPGe Detector Setup and Calibration:

o Detector Placement: Position the HPGe detectors around the ¢°Ni target. The distance
between the target and detectors should be optimized for a balance between detection
efficiency and reducing the summing of coincident gamma rays.

e Cooling: Ensure the HPGe detectors are properly cooled with liquid nitrogen to their
operating temperature (typically 77 K) to minimize thermal noise.[5]

o Energy Calibration: Use standard radioactive sources with well-known gamma-ray energies
(e.g., ®°Co with lines at 1173.2 keV and 1332.5 keV, and 13’Cs with a line at 661.7 keV) to
perform an energy calibration of the detectors.[7] This establishes a relationship between the
channel number in the acquired spectrum and the gamma-ray energy.

 Efficiency Calibration: Use calibrated multi-gamma-ray sources (e.g., 1>2Eu) to determine the
absolute full-energy peak efficiency of the detectors as a function of gamma-ray energy.[2][6]
This is essential for determining the intensity of the measured gamma rays.

Experimental Protocols
Data Acquisition
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The data acquisition system records both the energy of the detected gamma ray and its time of
arrival relative to the neutron pulse from the source.

Protocol for Neutron Capture Data Acquisition:
« Initiate Neutron Beam: Start the pulsed neutron source.

o Time-of-Flight Measurement: For each detected gamma-ray event, record the time difference
between the neutron pulse generation and the detection of the gamma ray. This time-of-
flight, along with the known flight path length, allows for the determination of the incident
neutron's kinetic energy.

o Gamma-Ray Spectroscopy: Simultaneously, record the pulse height of the signal from the
HPGe detector, which is proportional to the energy of the detected gamma ray.

o Data Storage: Store the correlated time-of-flight and pulse height data in list mode for
subsequent analysis.

e Background Measurement: Periodically perform measurements without the ¢°Ni target (or
with a "dummy" target) to characterize the background radiation.

Data Analysis

The analysis of the collected data involves identifying the gamma-ray transitions in ®:Ni and
determining the neutron capture cross-section.

Protocol for Data Analysis:
e Neutron Energy Spectrum: Convert the time-of-flight spectra to neutron energy spectra.

 Gamma-Ray Spectra: For specific neutron energy ranges, generate gamma-ray energy
spectra from the list-mode data.

o Peak Identification and Fitting: Identify the full-energy peaks corresponding to the de-
excitation of 6INi. Fit these peaks with appropriate functions (e.g., Gaussian with an
exponential tail) to determine their net area (counts).
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« Intensity Calculation: Correct the peak areas for the detector efficiency and gamma-ray
branching ratios to determine the relative intensities of the gamma-ray transitions.

o Cross-Section Determination: The neutron capture cross-section (o) as a function of neutron
energy (E) can be calculated using the following formula: o(E) = (C(E)) / (P(E) * N) where
C(E) is the background-subtracted count rate of capture events at neutron energy E, ®(E) is
the neutron flux at energy E, and N is the number of ®°Ni atoms in the target.

Quantitative Data Summary

The following table summarizes key quantitative data from typical neutron capture experiments
on %°Ni.

Table 2: Summary of Experimental Parameters and Results

Parameter Typical Value/lRange Reference

Neutron Energy Range Thermal to several MeV [3]

Flight Path Length 10m-60m [3]
High-Purity Germanium

Detector Type [4][5]
(HPGe)

HPGe Detector Resolution

~1.9 keV 2]
(FWHM at 1332 keV)

Thermal Neutron Capture
) ] 2.6 £ 0.2 barns
Cross-Section of %°Ni

First excited state of 6INi 67.4 keV [8]
Neutron Separation Energy of
7820.1 keV
61Ni
Visualizations

Experimental Workflow
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The following diagram illustrates the logical flow of a neutron capture experiment on ®°Ni using
the time-of-flight technique.
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Experimental workflow for a ¢°Ni(n,y)®*Ni measurement.

Nuclear Reaction and Decay Pathway

The diagram below shows the nuclear reaction and subsequent gamma-ray decay cascade for

neutron capture on ¢°Ni.

n + %°Ni (g.s.)

61Ni*

-ray cascade

Intermediate Excited States

Click to download full resolution via product page

%0Ni(n,y)®1Ni reaction and decay scheme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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